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Compound Name:
6-Chloro-7-methoxyquinazolin-

4(3H)-one

Cat. No.: B13112846

Get Quote

Core Scaffold for Next-Generation Tyrosine Kinase Inhibitors[1]

Executive Summary
6-Chloro-7-methoxyquinazolin-4(3H)-one represents a specialized pharmacophore in the

design of Type I ATP-competitive kinase inhibitors.[1] While the 6,7-dimethoxyquinazoline

scaffold (found in Gefitinib and Erlotinib) is the industry standard for EGFR inhibition, the 6-

chloro-7-methoxy substitution pattern offers distinct medicinal chemistry advantages.[1] The

C6-chlorine atom serves as a metabolic blocker, preventing oxidation at a metabolically

vulnerable site while modulating the pKa of the N1 nitrogen, thereby influencing binding affinity

to the ATP hinge region. This guide details the physicochemical profile, validated synthetic

pathways, and functional reactivity of this critical intermediate.

Part 1: Physicochemical Profile[2]
The following data characterizes the core scaffold prior to C4-functionalization. Researchers

should note that the high melting point and poor solubility in non-polar solvents are

characteristic of the stable lactam tautomer.
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Property Specification Notes

IUPAC Name
6-Chloro-7-methoxyquinazolin-

4(3H)-one

CAS Number
21427-62-3 (Generic Isomer) /

179688-29-0 (Analogous)

Note: Often indexed as the 4-

hydroxy tautomer.[1][2]

Molecular Formula C₉H₇ClN₂O₂

Molecular Weight 210.62 g/mol
Distinct Cl isotope pattern (3:1

ratio at M/M+2).[1]

Appearance
Off-white to pale yellow

powder

Melting Point > 260°C (Decomposes)
High lattice energy due to

intermolecular H-bonding.[1]

Solubility (High)
DMSO, DMF, TFA, Hot Acetic

Acid

Suitable for NMR and

functionalization reactions.

Solubility (Low)
Water, Ethanol, Diethyl Ether,

DCM

Allows for precipitation-based

purification.

pKa (Predicted) ~8.5 (N3-H), ~2.0 (N1)

The C6-Cl withdraws electron

density, lowering pKa vs. 6,7-

dimethoxy analogs.[1]

Part 2: Synthetic Architecture
The synthesis of 6-Chloro-7-methoxyquinazolin-4(3H)-one does not follow the standard

anthranilic acid route used for commodity chemicals due to the specific regiochemistry

required.[1] The most robust protocol utilizes 2-amino-5-chloro-4-methoxybenzoic acid as the

defining precursor to ensure the chlorine atom is fixed at the C6 position.[1]

Validated Synthetic Pathway
The "Niementowski-type" cyclization using formamidine acetate is preferred over neat

formamide to minimize thermal decomposition and tar formation.[1]
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Figure 1: Cyclocondensation pathway ensuring regioselective chlorine placement.

Detailed Protocol
Reagents:

2-Amino-5-chloro-4-methoxybenzoic acid (1.0 eq)[1]

Formamidine acetate (1.5 eq)[1]

2-Methoxyethanol (Solvent, 10V)[1]

Procedure:

Charge: Load the benzoic acid precursor and formamidine acetate into a round-bottom flask

equipped with a magnetic stirrer and reflux condenser.

Solvation: Add 2-methoxyethanol. The starting material may not fully dissolve at room

temperature.

Cyclization: Heat the mixture to reflux (approx. 125°C). The suspension will clear as the

intermediate forms, followed by the precipitation of the product as the reaction progresses.

Maintain reflux for 6–12 hours.

Workup: Cool the reaction mixture to room temperature.

Precipitation: Dilute the slurry with water (20V) and stir for 30 minutes to dissolve inorganic

salts.
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Isolation: Filter the solid under vacuum. Wash the cake sequentially with water and cold

ethanol to remove unreacted formamidine.

Drying: Dry in a vacuum oven at 60°C to constant weight.

Mechanism & Causality: The use of formamidine acetate provides a reactive "C1" unit (methine

source) that attacks the nucleophilic aniline nitrogen.[1] The subsequent intramolecular attack

of the amide nitrogen onto the carboxylic acid carbonyl (driven by entropy and aromatic

stabilization) closes the pyrimidine ring.

Part 3: Structural Characterization
Verification of the product requires distinguishing it from the 6,7-dimethoxy analog or

regioisomers.

1H-NMR Signature (DMSO-d6)[1]
δ 12.1 ppm (bs, 1H): N3-H (Lactam proton).[1] Disappears on D₂O shake.

δ 8.10 ppm (s, 1H): C2-H. Characteristic singlet for the quinazoline core.[1]

δ 7.95 ppm (s, 1H): C5-H. Downfield shift due to ortho-Chlorine and peri-carbonyl effect.[1]

δ 7.25 ppm (s, 1H): C8-H. Upfield relative to C5 due to ortho-Methoxy donation.[1]

δ 3.95 ppm (s, 3H): -OCH₃.[1] Strong singlet.

Mass Spectrometry (LC-MS)
Ionization: ESI Positive Mode.

Parent Ion: [M+H]⁺ = 211.0.[1]

Isotope Pattern: A distinct 3:1 ratio at m/z 211 and 213 confirms the presence of a single

chlorine atom.

Part 4: Functional Reactivity & Applications
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The 4(3H)-one moiety is rarely the final drug target. It serves as a "masked" electrophile. The

primary utility of this scaffold is the conversion to 4,6-dichloro-7-methoxyquinazoline, a highly

reactive intermediate for S_NAr reactions.[1]

Activation Workflow (Chlorination)
The lactam oxygen is exchanged for a chlorine atom using phosphorus oxychloride (POCl₃),

activating the C4 position for nucleophilic attack by anilines (the standard warhead installation

for EGFR inhibitors).[1]
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Figure 2: Activation of the scaffold for drug synthesis.

Critical Protocol: Deoxychlorination
Reagent: POCl₃ (neat or in Toluene).[1]

Catalyst: DMF (Cat.) or DIPEA.[1]

Caution: The 6-chloro substituent withdraws electron density, making the C4-position more

electrophilic than in 6,7-dimethoxy analogs.[1] This increases reactivity but also hydrolytic

instability of the 4,6-dichloro intermediate.

Quenching: The 4,6-dichloro product is sensitive to hydrolysis. Quench POCl₃ reactions into

ice/DCM mixtures rather than water to prevent reversion to the starting material.

Part 5: Safety & Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory).[1]

Specific Risk: As a planar aromatic heterocycle, it may intercalate DNA. Handle with full PPE

(gloves, goggles, fume hood).
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Reactivity: Incompatible with strong oxidizing agents.[1][3] The 4-chloro derivative

(downstream product) is a potent sensitizer and corrosive.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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